Cas no 1780194-66-2 (2-(2-Fluoro-6-methylphenyl)-2-methylpropanoic acid)

2-(2-Fluoro-6-methylphenyl)-2-methylpropanoic acid is a fluorinated aromatic carboxylic acid derivative characterized by its unique structural features, including a fluoro-substituted phenyl ring and a sterically hindered α-methyl group. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The fluorine atom enhances metabolic stability and lipophilicity, while the methyl groups contribute to steric control in synthetic applications. Its well-defined molecular structure makes it suitable for use in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The compound is typically handled under standard laboratory conditions, with purity and stability being key considerations for research applications.
2-(2-Fluoro-6-methylphenyl)-2-methylpropanoic acid structure
1780194-66-2 structure
Product Name:2-(2-Fluoro-6-methylphenyl)-2-methylpropanoic acid
CAS No:1780194-66-2
MF:C11H13FO2
MW:196.218127012253
CID:5925204
PubChem ID:84733376
Update Time:2025-11-01

2-(2-Fluoro-6-methylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Fluoro-6-methylphenyl)-2-methylpropanoic acid
    • SCHEMBL20250030
    • 1780194-66-2
    • EN300-1851181
    • Inchi: 1S/C11H13FO2/c1-7-5-4-6-8(12)9(7)11(2,3)10(13)14/h4-6H,1-3H3,(H,13,14)
    • InChI Key: RAODXCVTJCQOKG-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(C)=C1C(C(=O)O)(C)C

Computed Properties

  • Exact Mass: 196.08995782g/mol
  • Monoisotopic Mass: 196.08995782g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.3Ų

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Additional information on 2-(2-Fluoro-6-methylphenyl)-2-methylpropanoic acid

Recent Advances in the Study of 2-(2-Fluoro-6-methylphenyl)-2-methylpropanoic acid (CAS: 1780194-66-2)

2-(2-Fluoro-6-methylphenyl)-2-methylpropanoic acid (CAS: 1780194-66-2) is a fluorinated aromatic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory and analgesic properties. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and potential side effects, making it a subject of intense scientific inquiry.

One of the key areas of research has been the compound's role as a non-steroidal anti-inflammatory drug (NSAID) candidate. Preliminary in vitro and in vivo studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are pivotal in the inflammatory response. Compared to traditional NSAIDs, 2-(2-Fluoro-6-methylphenyl)-2-methylpropanoic acid exhibits a higher selectivity for COX-2, suggesting a potentially improved safety profile with reduced gastrointestinal side effects. These findings have been corroborated by recent publications in high-impact journals, highlighting its therapeutic promise.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's potential in pain management. Animal models have shown that 2-(2-Fluoro-6-methylphenyl)-2-methylpropanoic acid effectively attenuates pain responses in both acute and chronic pain scenarios. Researchers attribute this effect to its dual action on COX-2 inhibition and modulation of neurotransmitter release in the central nervous system. These insights open new avenues for developing targeted therapies for conditions such as neuropathic pain and arthritis.

Pharmacokinetic studies have also been a focal point, with researchers examining the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Early results indicate favorable oral bioavailability and a relatively long half-life, which could translate to less frequent dosing in clinical settings. However, further studies are needed to assess potential drug-drug interactions and metabolic pathways, particularly in human subjects.

Despite its promising attributes, challenges remain in the development of 2-(2-Fluoro-6-methylphenyl)-2-methylpropanoic acid as a therapeutic agent. Recent reports have raised concerns about its potential hepatotoxicity at higher doses, necessitating comprehensive toxicological evaluations. Additionally, the synthesis of this compound presents technical hurdles, including the need for optimized purification methods to ensure high yield and purity. Addressing these issues will be critical for advancing the compound to preclinical and clinical trials.

In conclusion, 2-(2-Fluoro-6-methylphenyl)-2-methylpropanoic acid (CAS: 1780194-66-2) represents a compelling candidate for further research in the pharmaceutical industry. Its unique pharmacological profile and therapeutic potential underscore the importance of continued investigation. Future studies should focus on refining its synthesis, elucidating its safety profile, and exploring its efficacy in human trials. As the body of evidence grows, this compound may well emerge as a valuable addition to the arsenal of anti-inflammatory and analgesic drugs.

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